6-bromo-3,3-dimethyl-3,4-dihydro-1,8-naphthyridin-2(1H)-one

• Molecular Formula: C10H11BrN2O
• Molecular Weight: 255.11 g/mol
• IUPAC Name: 6-bromo-3,3-dimethyl-1,4-dihydro-1,8-naphthyridin-2-one
• InChI: InChI=1S/C10H11BrN2O/c1-10(2)4-6-3-7(11)5-12-8(6)13-9(10)14/h3,5H,4H2,1-2H3,(H,12,13,14)
• InChI Key: VVMIBFWQJQSFEK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(NC1=O)N=CC(=C2)Br)C

Description

6-bromo-3,3-dimethyl-3,4-dihydro-1,8-naphthyridin-2(1H)-one is a useful research compound. Its molecular formula is C10H11BrN2O and its molecular weight is 255.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of activated Zn (1.0 g, 15 mmol) and ethyl 2-bromo-2-methylpropanoate (1.24 mL, 6.4 mmol) in THF (8 mL) were added together at 0° C. and stirred for 6 h while warming to room temperature. To this mixture a dropwise solution of 5-bromo-3-(bromomethyl)pyridin-2-amine in THF (5 mL) was added via canula and the reaction mixture was stirred for a further 19 h at rt. The mixture was diluted with ethyl acetate (25 mL) and washed with saturated aqueous NH4Cl (50 mL) and brine (50 mL), dried over magnesium sulphate, and concentrated in vacuo. The crude yellow solid product was triturated with diethyl ether and filtered to obtain the white solid product. Yield 158 mg (49%); 1H NMR (300 MHz, DMSO-d6) δ 10.61 (s, 1H), 8.23 (s, 1H), 7.87 (s, 1H), 2.81 (s, 2H), 1.04 (s, 6H); ESI MS m/z 255, 257 [C10H11N2OBr+H]+